Cas no 2229125-39-5 (2-1-(prop-1-en-2-yl)cyclobutylacetic acid)

2-1-(Prop-1-en-2-yl)cyclobutylacetic acid is a specialized carboxylic acid featuring a cyclobutyl core substituted with a prop-1-en-2-yl group, offering unique steric and electronic properties. Its structure combines the reactivity of an acetic acid moiety with the constrained geometry of a cyclobutane ring, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of the prop-1-en-2-yl group enhances its utility in cycloaddition reactions and functional group transformations. This compound is particularly useful in the development of bioactive molecules, where its rigid framework can influence conformational stability and binding affinity. High purity and consistent quality ensure reliable performance in research and industrial processes.
2-1-(prop-1-en-2-yl)cyclobutylacetic acid structure
2229125-39-5 structure
Product Name:2-1-(prop-1-en-2-yl)cyclobutylacetic acid
CAS No:2229125-39-5
MF:C9H14O2
MW:154.206263065338
CID:6000857
PubChem ID:165681187
Update Time:2025-05-22

2-1-(prop-1-en-2-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-1-(prop-1-en-2-yl)cyclobutylacetic acid
    • 2229125-39-5
    • EN300-1809122
    • 2-[1-(prop-1-en-2-yl)cyclobutyl]acetic acid
    • Inchi: 1S/C9H14O2/c1-7(2)9(4-3-5-9)6-8(10)11/h1,3-6H2,2H3,(H,10,11)
    • InChI Key: SGHGIROBBOREDO-UHFFFAOYSA-N
    • SMILES: OC(CC1(C(=C)C)CCC1)=O

Computed Properties

  • Exact Mass: 154.099379685g/mol
  • Monoisotopic Mass: 154.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 2-1-(prop-1-en-2-yl)cyclobutylacetic acid

Exploring 2-1-(prop-1-en-2-yl)cyclobutylacetic acid (CAS No. 2229125-39-5): Properties, Applications, and Market Insights

In the realm of specialty chemicals, 2-1-(prop-1-en-2-yl)cyclobutylacetic acid (CAS No. 2229125-39-5) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This article delves into the chemical properties, synthesis pathways, industrial uses, and emerging trends surrounding this molecule, offering a comprehensive overview for researchers and industry professionals alike.

The molecular structure of 2-1-(prop-1-en-2-yl)cyclobutylacetic acid combines a cyclobutane ring with an acetic acid moiety and a propene substituent, creating a distinctive framework that enables diverse chemical reactivity. With the growing demand for novel organic intermediates in pharmaceutical and material science applications, compounds like CAS 2229125-39-5 are gaining attention for their potential in drug discovery and polymer development.

Recent studies highlight the compound's role as a building block in synthetic chemistry. The presence of both carboxylic acid and alkene functional groups in 2-1-(prop-1-en-2-yl)cyclobutylacetic acid allows for multiple modification pathways, making it valuable for creating complex molecular architectures. Researchers are particularly interested in its potential applications in developing new biodegradable materials and sustainable chemical processes, aligning with current environmental concerns and green chemistry initiatives.

From a commercial perspective, the market for CAS 2229125-39-5 has shown steady growth, driven by increasing R&D activities in specialty chemicals. The compound's stability and reactivity profile make it suitable for various industrial applications, including the development of advanced coatings, adhesives, and pharmaceutical intermediates. Manufacturers are focusing on optimizing production methods to meet the rising demand while maintaining high purity standards.

Quality control remains paramount when working with 2-1-(prop-1-en-2-yl)cyclobutylacetic acid. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify the compound's identity and purity. These quality assurance measures ensure reliable performance in downstream applications and maintain compliance with industry regulations.

Looking ahead, the future of CAS 2229125-39-5 appears promising as researchers explore novel applications in biomedical engineering and smart materials. The compound's structural versatility positions it as a potential candidate for developing next-generation functional materials with tailored properties. As sustainability becomes increasingly important across industries, the environmental profile of 2-1-(prop-1-en-2-yl)cyclobutylacetic acid and its derivatives will likely receive greater scrutiny and optimization.

For researchers considering working with this compound, it's essential to consult the latest safety data and handling guidelines. While 2-1-(prop-1-en-2-yl)cyclobutylacetic acid offers numerous opportunities for innovation, proper laboratory practices and risk assessment should always precede experimental work. The scientific community continues to investigate this molecule's full potential, with new findings regularly expanding our understanding of its capabilities.

The synthesis of CAS 2229125-39-5 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure optimal yield and purity. Recent advances in catalytic methods have improved the efficiency of producing 2-1-(prop-1-en-2-yl)cyclobutylacetic acid, reducing waste generation and energy consumption in the process. These developments align with the chemical industry's shift toward more sustainable manufacturing practices.

In the context of intellectual property, several patents have been filed covering various applications of 2-1-(prop-1-en-2-yl)cyclobutylacetic acid, particularly in specialized material formulations. This patent activity reflects the compound's commercial potential and the competitive landscape surrounding its technological applications. Companies investing in this space are actively exploring novel derivatives and application methods to secure market advantages.

As analytical techniques continue to advance, researchers are gaining deeper insights into the molecular behavior of CAS 2229125-39-5. Computational chemistry approaches, combined with experimental data, are helping to predict the compound's interactions in complex systems, accelerating its adoption in various high-tech applications. This interdisciplinary approach is characteristic of modern chemical research and development.

The global supply chain for 2-1-(prop-1-en-2-yl)cyclobutylacetic acid has evolved to meet the needs of diverse industries. Specialized chemical suppliers now offer the compound in various quantities and purity grades, catering to both research-scale and industrial-scale requirements. This availability supports innovation across multiple sectors while ensuring researchers have access to high-quality materials for their work.

Educational institutions are increasingly incorporating compounds like CAS 2229125-39-5 into their advanced organic chemistry curricula. The molecule serves as an excellent example for teaching concepts such as ring strain, functional group compatibility, and strategic bond formation. This academic interest further contributes to the compound's visibility and understanding within the scientific community.

Looking at market trends, the demand for specialized intermediates like 2-1-(prop-1-en-2-yl)cyclobutylacetic acid is expected to grow in parallel with advancements in materials science and pharmaceutical development. Industry analysts project steady expansion in this market segment, driven by innovation in these key application areas. Companies positioned along the value chain are adapting their strategies to capitalize on these emerging opportunities.

In conclusion, 2-1-(prop-1-en-2-yl)cyclobutylacetic acid (CAS No. 2229125-39-5) represents an intriguing case study in modern chemical innovation. Its unique structural features, combined with versatile reactivity, make it a valuable tool for researchers and industrial chemists alike. As scientific understanding of this compound deepens and new applications emerge, its role in advancing various technologies will likely continue to expand, offering exciting possibilities for future developments in multiple fields.

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